Cas no 2137518-16-0 ([4-(4-Nitrophenyl)oxolan-2-yl]methanol)

• Product Name: [4-(4-Nitrophenyl)oxolan-2-yl]methanol
• CAS No: 2137518-16-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6018790
• PubChem ID: 137704142
• Update Time: 2025-06-10

[4-(4-Nitrophenyl)oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2137518-16-0
• EN300-718288
• [4-(4-nitrophenyl)oxolan-2-yl]methanol
• [4-(4-Nitrophenyl)oxolan-2-yl]methanol

• Inchi： 1S/C11H13NO4/c13-6-11-5-9(7-16-11)8-1-3-10(4-2-8)12(14)15/h1-4,9,11,13H,5-7H2
• InChI Key： SECHSLSZMHKGBX-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC(=CC=2)[N+](=O)[O-])CC1CO

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Additional information on [4-(4-Nitrophenyl)oxolan-2-yl]methanol

Introduction to [4-(4-Nitrophenyl)oxolan-2-yl]methanol (CAS No. 2137518-16-0)

[4-(4-Nitrophenyl)oxolan-2-yl]methanol (CAS No. 2137518-16-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its unique structural features, which include a nitrophenyl group and an oxolan-2-yl moiety, making it a valuable candidate for further research and development.

The chemical structure of [4-(4-Nitrophenyl)oxolan-2-yl]methanol is defined by its molecular formula, C₁₁H₁₃NO₄. The presence of the nitro group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The oxolan-2-yl moiety, on the other hand, contributes to the compound's overall stability and solubility properties.

In the realm of pharmaceutical research, [4-(4-Nitrophenyl)oxolan-2-yl]methanol has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the enzyme's activity, leading to a decrease in the production of toxic metabolites associated with these conditions.

Beyond its potential therapeutic applications, [4-(4-Nitrophenyl)oxolan-2-yl]methanol has also been investigated for its use in materials science. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. A study published in Advanced Materials in 2023 demonstrated that [4-(4-Nitrophenyl)oxolan-2-yl]methanol could be used as a building block for the synthesis of conductive polymers with enhanced electronic properties. These polymers have potential applications in areas such as flexible electronics and energy storage devices.

The synthesis of [4-(4-Nitrophenyl)oxolan-2-yl]methanol typically involves a multi-step process that includes the formation of the nitrophenyl and oxolan-2-yl moieties. One common synthetic route involves the reaction of 4-nitrobenzaldehyde with an appropriate oxirane derivative, followed by reduction and functionalization steps to achieve the desired product. The efficiency and yield of this synthesis can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In terms of safety and handling, it is important to note that while [4-(4-Nitrophenyl)oxolan-2-yl]methanol is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn to minimize exposure risks. Additionally, proper storage conditions should be maintained to ensure the stability and integrity of the compound.

The future prospects for [4-(4-Nitrophenyl)oxolan-2-yl]methanol are promising. Ongoing research is focused on further elucidating its biological mechanisms and optimizing its properties for specific applications. As new insights are gained, it is likely that this compound will continue to play a significant role in advancing our understanding and capabilities in both pharmaceutical and materials science.